Cas no 1261726-45-7 (2-(3-bromo-4-methylphenyl)-2-hydroxyacetic acid)

• Product Name: 2-(3-bromo-4-methylphenyl)-2-hydroxyacetic acid
• CAS No: 1261726-45-7
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• CID: 5009104
• PubChem ID: 112694291
• Update Time: 2025-05-22

2-(3-bromo-4-methylphenyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-methylmandelic acid
• 2-(3-bromo-4-methylphenyl)-2-hydroxyacetic acid

• Inchi： 1S/C9H9BrO3/c1-5-2-3-6(4-7(5)10)8(11)9(12)13/h2-4,8,11H,1H3,(H,12,13)
• InChI Key： URQHFEZBYVGSKQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C)C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5

Additional information on 2-(3-bromo-4-methylphenyl)-2-hydroxyacetic acid

Comprehensive Analysis of 2-(3-bromo-4-methylphenyl)-2-hydroxyacetic acid (CAS No. 1261726-45-7)

2-(3-bromo-4-methylphenyl)-2-hydroxyacetic acid (CAS 1261726-45-7) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This hydroxyacetic acid derivative features a brominated aromatic ring, making it a valuable intermediate for synthesizing bioactive molecules. Its unique structure combines a phenyl group with a hydroxyacetic acid moiety, offering versatile reactivity for cross-coupling reactions and chiral synthesis—key topics trending in modern organic chemistry.

Recent studies highlight the growing demand for halogenated aromatic compounds like CAS 1261726-45-7 in drug discovery, particularly for targeting enzyme inhibition and receptor modulation. Researchers are exploring its role in developing anti-inflammatory agents and antimicrobial scaffolds, aligning with the surge in searches for "novel antibiotic intermediates" and "sustainable synthetic routes." The compound’s bromo substituent also facilitates palladium-catalyzed reactions, a hot topic in green chemistry forums.

From an industrial perspective, 2-(3-bromo-4-methylphenyl)-2-hydroxyacetic acid is gaining attention for its compatibility with flow chemistry systems—a technique frequently queried in AI-driven synthesis optimization. Its carboxylic acid group allows further derivatization into esters or amides, addressing the popular search query "functional group interconversion strategies." Analytical data (e.g., HPLC purity >98%) and spectroscopic characterization (NMR, IR) are critical for quality control, as emphasized in recent QC/QA guidelines for fine chemicals.

Environmental and regulatory considerations are paramount. While not classified as hazardous, proper handling of brominated compounds like CAS 1261726-45-7 requires adherence to REACH compliance—a frequently searched term among EU manufacturers. The compound’s biodegradability and ecotoxicological profile are under study, reflecting the industry’s shift toward sustainable chemistry practices.

In conclusion, 2-(3-bromo-4-methylphenyl)-2-hydroxyacetic acid exemplifies the intersection of structural complexity and practical utility. Its applications span from peptide mimetics to crop protection agents, resonating with current searches for "multifunctional chemical building blocks." Ongoing research into its catalytic asymmetric synthesis may further elevate its prominence in academic and industrial settings.